1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

Specification

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 1-[4-[2-aminoethyl(methyl)amino]piperidin-1-yl]ethanone
• Standard InChI: InChI=1S/C10H21N3O/c1-9(14)13-6-3-10(4-7-13)12(2)8-5-11/h10H,3-8,11H2,1-2H3
• Standard InChI Key: LJQDNHXRVSMIHV-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCC(CC1)N(C)CCN
• Canonical SMILES: CC(=O)N1CCC(CC1)N(C)CCN

Introduction

Synthesis and Preparation

The synthesis of piperidine derivatives often involves multi-step reactions, including alkylation, acylation, and amination processes. For compounds like 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone, synthesis might start with a piperidine core, followed by the introduction of the aminoethyl and methylamino groups through appropriate chemical transformations.

Steps in Synthesis:

• Piperidine Core Formation: This typically involves the reaction of a suitable precursor to form the piperidine ring.

• Introduction of Aminoethyl Group: This could involve alkylation reactions using aminoethyl halides.

• Introduction of Methylamino Group: This might involve reductive amination or direct alkylation with methylamine.

Potential Applications and Research Findings

Piperidine derivatives have been explored for various biological activities, including neuroprotective effects, anti-inflammatory properties, and potential applications in cancer therapy. While specific research findings on 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone are not available, related compounds have shown promise in these areas.

Application	Description
Neuroprotection	Some piperidine derivatives have shown neuroprotective effects, potentially useful in neurodegenerative diseases.
Anti-Inflammatory	These compounds may exhibit anti-inflammatory properties, beneficial in treating conditions like arthritis.
Cancer Therapy	Certain piperidine derivatives are being investigated for their anticancer activities.